Cas no 1991-46-4 (2,2-dimethyl-3-phenoxypropan-1-ol)

• Product Name: 2,2-dimethyl-3-phenoxypropan-1-ol
• CAS No: 1991-46-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD16302064
• CID: 3877655
• PubChem ID: 11286820
• Update Time: 2025-06-13

2,2-dimethyl-3-phenoxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2,2-dimethyl-3-phenoxy-
• 2,2-dimethyl-3-phenoxypropan-1-ol
• 1991-46-4
• AKOS017518904
• Z1255499310
• EN300-204316
• G47471
• BAA99146
• A1-23234

• MDL： MFCD16302064
• Inchi： 1S/C11H16O2/c1-11(2,8-12)9-13-10-6-4-3-5-7-10/h3-7,12H,8-9H2,1-2H3
• InChI Key： IPJWLTAUNUZLOE-UHFFFAOYSA-N
• SMILES： C(O)C(C)(C)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 180.115029749Da
• Monoisotopic Mass: 180.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,2-dimethyl-3-phenoxypropan-1-ol

Professional Introduction to 2,2-dimethyl-3-phenoxypropan-1-ol (CAS No. 1991-46-4)

2,2-dimethyl-3-phenoxypropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1991-46-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This alcohol derivative, characterized by its branched alkyl chain and phenoxy substituent, has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural motif of 2,2-dimethyl-3-phenoxypropan-1-ol consists of a tertiary alcohol group attached to a tertiary carbon, flanked by two methyl groups and a phenyl ring linked via an oxygen atom. This configuration imparts unique steric and electronic properties, making it a promising candidate for further functionalization. The presence of the phenoxy group introduces hydrophobicity and potential hydrogen bonding capabilities, while the tertiary alcohol functionality allows for diverse chemical transformations, including esterification, etherification, and oxidation reactions.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing phenoxy substituents due to their role as key structural elements in numerous drug candidates. For instance, derivatives of 2,2-dimethyl-3-phenoxypropan-1-ol have been explored as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) therapeutics. The branched alkyl chain enhances lipophilicity, a critical parameter for drug absorption and distribution across biological membranes.

One of the most compelling aspects of 2,2-dimethyl-3-phenoxypropan-1-ol is its utility in the development of novel bioactive molecules. Researchers have leveraged its scaffold to design compounds with potential applications in oncology, neurology, and metabolic disorders. For example, studies have demonstrated that modifications at the phenolic hydroxyl group can yield derivatives with enhanced binding affinity to specific biological targets. This adaptability underscores the compound's significance as a building block in medicinal chemistry.

The synthesis of 2,2-dimethyl-3-phenoxypropan-1-ol typically involves multi-step organic transformations, often starting from readily available precursors such as isobutylene and phenol derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity. Recent advancements in green chemistry have also prompted investigations into more sustainable synthetic routes for this compound, emphasizing minimal waste generation and energy efficiency.

From a biochemical perspective, the pharmacological relevance of 2,2-dimethyl-3-phenoxypropan-1-ol lies in its ability to interact with biological macromolecules. The phenoxy group can engage in π-stacking interactions with aromatic residues in proteins, while the tertiary alcohol may participate in hydrogen bonding or form transient complexes with nucleic acids. Such interactions are crucial for modulating enzyme activity and receptor binding affinity. For instance, derivatives of this compound have been investigated for their potential inhibitory effects on kinases and other enzymes implicated in disease pathways.

The toxicological profile of 2,2-dimethyl-3-phenoxypropan-1-ol has also been subject to extensive evaluation. Preclinical studies have assessed its acute and chronic toxicity profiles across various animal models. These investigations have provided insights into its metabolic fate and potential side effects upon systemic administration. Notably, the compound exhibits moderate solubility in both aqueous and organic solvents, which influences its formulation as an active pharmaceutical ingredient (API). Such solubility characteristics are critical for optimizing drug delivery systems.

In conclusion, 2 , 2 - dimethyl - 3 - phenoxypropan - 1 - ol ( CAS No . 1991 - 46 - 4 ) stands as a pivotal intermediate in pharmaceutical research , offering a scaffold amenable to diverse functionalization strategies . Its structural features contribute to favorable pharmacokinetic properties , making it an attractive candidate for further development into therapeutic agents . As scientific understanding advances , continued exploration of this compound promises to yield novel insights into drug design and discovery .